Cas no 2090813-95-7 (5-(3-fluoro-2-methoxyphenyl)-1,2-oxazol-4-amine)

• Product Name: 5-(3-fluoro-2-methoxyphenyl)-1,2-oxazol-4-amine
• CAS No: 2090813-95-7
• MF: C₁₀H₉FN₂O₂
• MW: 208.189065694809
• CID: 6022852
• PubChem ID: 131601678
• Update Time: 2025-06-13

5-(3-fluoro-2-methoxyphenyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluoro-2-methoxyphenyl)-1,2-oxazol-4-amine
• 2090813-95-7
• EN300-1821092

• Inchi： 1S/C10H9FN2O2/c1-14-9-6(3-2-4-7(9)11)10-8(12)5-13-15-10/h2-5H,12H2,1H3
• InChI Key： HXMYUWHTBHNMRO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)C1=C(C=NO1)N

Computed Properties

• Exact Mass: 208.06480570g/mol
• Monoisotopic Mass: 208.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-(3-fluoro-2-methoxyphenyl)-1,2-oxazol-4-amine

Comprehensive Overview of 5-(3-fluoro-2-methoxyphenyl)-1,2-oxazol-4-amine (CAS No. 2090813-95-7): Properties, Applications, and Research Insights

The compound 5-(3-fluoro-2-methoxyphenyl)-1,2-oxazol-4-amine (CAS No. 2090813-95-7) is a fluorinated heterocyclic amine with a unique structural framework, combining a 1,2-oxazole core with a substituted phenyl ring. This molecular architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity and versatility. The presence of both fluoro and methoxy substituents enhances its electronic properties, making it a valuable intermediate for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 5-(3-fluoro-2-methoxyphenyl)-1,2-oxazol-4-amine has surged, driven by their role in optimizing drug potency and metabolic stability. Researchers frequently search for terms such as "fluorinated heterocycles in drug design" or "methoxyphenyl derivatives applications," reflecting the growing interest in this chemical space. The compound's CAS No. 2090813-95-7 is often cited in patents and academic papers, highlighting its relevance in developing novel therapeutics for conditions like inflammation and CNS disorders.

From a synthetic chemistry perspective, the preparation of 5-(3-fluoro-2-methoxyphenyl)-1,2-oxazol-4-amine involves multi-step organic transformations, including cyclization and functional group modifications. Its 1,2-oxazole scaffold is particularly noteworthy, as this moiety is known to improve pharmacokinetic profiles in bioactive molecules. Industry professionals and academicians frequently explore queries like "synthesis of fluorinated oxazole derivatives" or "amine-functionalized heterocycles," underscoring the compound's technical significance.

Beyond pharmaceuticals, 5-(3-fluoro-2-methoxyphenyl)-1,2-oxazol-4-amine has potential applications in materials science, particularly in the development of organic semiconductors and liquid crystals. The fluoro and methoxy groups contribute to tunable electronic properties, a feature highly sought after in optoelectronic devices. Searches for "fluorophenyl-based materials" or "heterocyclic amines in electronics" align with these emerging applications, demonstrating the compound's interdisciplinary appeal.

Quality control and analytical characterization of CAS No. 2090813-95-7 are critical for ensuring its efficacy in end-use applications. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. Laboratories often investigate "analytical methods for fluorinated amines" or "stability studies of oxazole derivatives," reflecting the need for robust standardization protocols.

In summary, 5-(3-fluoro-2-methoxyphenyl)-1,2-oxazol-4-amine represents a compelling case study in modern chemical innovation. Its dual utility in life sciences and advanced materials, coupled with its structurally nuanced design, positions it as a compound of enduring scientific and industrial interest. As research continues to uncover new applications, this molecule is poised to remain at the forefront of cutting-edge chemical development.